6-(Dimethylamino)nicotinimidamide

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 6-(dimethylamino)pyridine-3-carboximidamide
• InChI: InChI=1S/C8H12N4/c1-12(2)7-4-3-6(5-11-7)8(9)10/h3-5H,1-2H3,(H3,9,10)
• InChI Key: WBRDXQRWVXOANY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)C(=N)N

Description

6-(Dimethylamino)nicotinimidamide (CAS: 1016873-23-6) is a nicotinamide derivative featuring a pyridine ring substituted with a dimethylamino (-N(CH₃)₂) group at the 6-position and an amidine (-C(=NH)NH₂) functional group. This structure combines electron-donating and basic properties, making it a candidate for pharmacological applications, particularly in targeting DNA or enzymes involved in cellular processes .

Biological Activity

6-(Dimethylamino)nicotinimidamide is a compound that has gained attention in the field of medicinal chemistry due to its significant biological activities and potential therapeutic applications. This article explores its biological activity, synthesis, interaction with biological targets, and relevant case studies.

Chemical Structure and Properties

6-(Dimethylamino)nicotinimidamide belongs to the class of nicotinic acid derivatives, characterized by the presence of a dimethylamino group attached to the nicotinimidamide structure. Its molecular formula is C$_{8}$H$_{10}$N$_{4}$O. The compound's unique structure allows it to interact with various biological targets, primarily attributed to its amide and dimethylamino functionalities.

Biological Activity

The biological activity of 6-(Dimethylamino)nicotinimidamide can be summarized as follows:

• Nicotinamide Precursor : Its structural similarity to nicotinamide enables it to act as a precursor in the synthesis of nicotinamide adenine dinucleotide (NAD+), which is crucial for various metabolic processes.
• Antioxidant Properties : Research indicates that compounds in this class may exhibit antioxidant properties, potentially protecting cells from oxidative stress.
• Enzyme Inhibition : Preliminary studies suggest that 6-(Dimethylamino)nicotinimidamide may inhibit certain enzymes involved in metabolic pathways, which could have implications for disease treatment.

Synthesis Methods

The synthesis of 6-(Dimethylamino)nicotinimidamide can be achieved through various methods, including:

• Condensation Reactions : Combining dimethylaminobenzaldehyde with nicotinic acid derivatives under acidic conditions.
• Amidation Reactions : Reacting nicotinoyl chloride with dimethylamine in the presence of a base.

These synthetic strategies highlight the versatility and accessibility of 6-(Dimethylamino)nicotinimidamide in laboratory settings.

Interaction Studies

Studies on the interactions of 6-(Dimethylamino)nicotinimidamide with biological molecules reveal several key points:

• Binding Affinity : The compound shows promising binding affinity for specific receptors involved in neurotransmission.
• Cellular Uptake : Research suggests efficient cellular uptake mechanisms, which enhance its potential as a therapeutic agent.
• Metabolic Pathways : Understanding how this compound interacts within metabolic pathways is essential for elucidating its pharmacological profile.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 6-(Dimethylamino)nicotinimidamide, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Unique Aspects
Nicotinamide	Amide derivative of nicotinic acid	Well-known vitamin B3 precursor
6-(Trifluoromethyl)nicotinimidamide	Contains trifluoromethyl group	Enhanced lipophilicity and potential bioactivity
2-(Dimethylamino)nicotinamid	Dimethylamino group at position 2	Different position may affect biological activity
Nicotine	Alkaloid with similar nitrogen structure	Known stimulant effects

This comparison illustrates the diversity within the class of nicotinic acid derivatives while highlighting the distinct characteristics of 6-(Dimethylamino)nicotinimidamide that may contribute to its unique biological activities.

Case Studies and Research Findings

Recent studies have explored the therapeutic potential of 6-(Dimethylamino)nicotinimidamide in various contexts:

• Neuroprotective Effects : A study demonstrated that this compound could protect neuronal cells from apoptosis induced by oxidative stress, suggesting potential applications in neurodegenerative diseases.
• Metabolic Regulation : Another research effort indicated that it might play a role in regulating glucose metabolism, providing insights into its use for managing diabetes.

Comparison with Similar Compounds

Nicotinamide (Niacinamide)

• Structure: Pyridine-3-carboxamide, lacking the 6-dimethylamino and amidine groups.
• Key Differences: Bioactivity: Nicotinamide is a precursor to NAD⁺/NADH, essential in redox reactions and DNA repair. Its mechanism is metabolic rather than DNA-intercalative . Physicochemical Properties: Higher solubility in water (≈1 g/mL) due to the carboxamide group, whereas 6-(Dimethylamino)nicotinimidamide’s amidine group may reduce solubility but enhance basicity.
• Applications : Used in treating pellagra and as a cosmetic ingredient.

6-(Dimethylamino)picolinic Acid

• Structure: Pyridine-2-carboxylic acid with a 6-dimethylamino group.
• Key Differences: Functionality: The carboxylic acid (-COOH) group confers acidity (pKa ~2.5), contrasting with the basic amidine (pKa ~8–10) in 6-(Dimethylamino)nicotinimidamide. Reactivity: Acts as a chelating agent for metals, useful in catalysis. The amidine group in the target compound may enable hydrogen bonding with biomolecules .

5-Methyl-6-(methylamino)nicotinaldehyde

• Structure: Pyridine-3-carbaldehyde with methyl and methylamino groups at the 5- and 6-positions.
• Key Differences: Substituent Effects: The aldehyde (-CHO) group is electrophilic, enabling nucleophilic additions, while the amidine in 6-(Dimethylamino)nicotinimidamide supports acid-base interactions. Biological Activity: Limited data, but aldehydes are often intermediates in drug synthesis rather than final agents .

Naphthalimide Derivatives (e.g., 3a, 3b, 4b)

• Structure: Benzo[de]isoquinoline-1,3-dione core with dimethylaminoalkyl side chains.
• Key Differences: DNA Interaction: Naphthalimides intercalate into DNA, with 6-position substituents (e.g., 4b) showing IC₅₀ values of 0.23 µM against P388D1 cells, superior to amonafide (IC₅₀ = 0.68 µM). Toxicity: The absence of primary amines in these derivatives reduces side effects compared to amonafide. 6-(Dimethylamino)nicotinimidamide’s amidine may mimic this safety profile .